Levophacetoperane hydrochloride

• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• InChI: InChI=1S/C14H19NO2.ClH/c1-11(16)17-14(12-7-3-2-4-8-12)13-9-5-6-10-15-13;/h2-4,7-8,13-15H,5-6,9-10H2,1H3;1H
• InChIKey: LDPSCUMJCVDWCB-UHFFFAOYSA-N

Levophacetoperane Hydrochloride: Reverse Ester Psychostimulant

Levophacetoperane hydrochloride (Lidépran® / RP 8228) is a piperidine-class psychostimulant developed by Rhône-Poulenc in the 1950s. Chemically, it is the (R,R) enantiomer of phacetoperane and the reverse ester of methylphenidate [1]. Historically marketed as an antidepressant and anorectic, it is under renewed investigation as NLS-3 for attention-deficit/hyperactivity disorder (ADHD) and narcolepsy [1]. Its mechanism involves competitive inhibition of norepinephrine and dopamine reuptake [2].

• 1 Reverse ester of methylphenidate enables tool compound development for catecholamine reuptake studies
• 2 (R,R) enantiomer supports stereochemical control in chiral pharmacology research
• 3 Dual NE/DA reuptake inhibition, without serotonin activity, aids catecholamine pathway dissection

• [1] Konofal E, Lecendreux M, Bizot JC, Lormier AT, Figadère B. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review. Curr Med Chem. 2024;31(9):1069-1081. PMID: 36683369. View Source
• [2] CAS Common Chemistry. Levophacetoperane. CAS Registry Number 24558-01-8. American Chemical Society. View Source

Levophacetoperane HCl: Why Methylphenidate & Amphetamine Cannot Substitute

Although levophacetoperane shares the catecholamine reuptake inhibition mechanism with methylphenidate and amphetamine, its unique reverse ester structure and (R,R) stereochemistry confer a distinct pharmacological profile that precludes simple cross-class substitution. Direct comparative evidence shows that phacetoperane achieves statistically superior impulsivity reduction at one-third the dose of methylphenidate in a standardized rodent model [1]. Clinically, historical data from nearly one thousand pediatric patients indicate a more favorable tolerability profile than standard stimulants [2]. These quantitative and clinical divergences render generic interchangeability in research protocols scientifically unjustified.

• ! Reverse ester scaffold may produce distinct pharmacokinetic profiles compared to methylphenidate, limiting direct substitution in behavioral models
• ! Absence of serotonin transporter activity, unlike amphetamine, can alter neurochemical endpoint interpretation in catecholamine-focused studies
• ! Historical pediatric tolerability data may not be directly extrapolated to research protocols with different formulations or species models

• [1] US Patent 10,456,387 B2. Phacetoperane for treating of attention deficit hyperactivity disorder. Issued October 29, 2019. View Source
• [2] Konofal E, Lecendreux M, Bizot JC, Lormier AT, Figadère B. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review. Curr Med Chem. 2024;31(9):1069-1081. PMID: 36683369. View Source

Levophacetoperane HCl: Head-to-Head Evidence vs Stimulant Analogs

Impulsivity Reduction vs Methylphenidate in T-Maze Model

In a direct head-to-head experiment described in US Patent 10,456,387, phacetoperane (racemic, designated BLK-010) at 1 mg/kg intraperitoneally was compared against methylphenidate at 3 mg/kg IP and placebo in young Wistar rats (n=6/group) using the T-maze test for impulsivity. Phacetoperane was the only molecule to produce significant improvement between pre-treatment and post-treatment phases and was significantly more effective than methylphenidate (p=0.042) at a three-fold lower dose [1].

Impulsivity Model

Head-to-head

Phacetoperane 1 mg/kg IP showed greater impulsivity reduction than methylphenidate 3 mg/kg IP (p=0.042) in juvenile rats

Supports preclinical impulsivity endpoint differentiation

T-maze test, n=6/group, 30 min pre-treatment

Evidence Dimension	Impulsivity reduction (ability to wait in T-maze test)
Target Compound Data	Phacetoperane (BLK-010) 1 mg/kg IP: significant improvement vs. pre-treatment; significantly more effective than comparator
Comparator Or Baseline	Methylphenidate 3 mg/kg IP
Quantified Difference	p = 0.042; phacetoperane at one-third the dose of methylphenidate demonstrated superior efficacy
Conditions	Young male Wistar rats, T-maze test, 30 min pre-treatment, n=6/group

Why This Matters

This head-to-head evidence demonstrates that phacetoperane-based compounds may offer greater preclinical efficacy at substantially lower doses than the standard-of-care stimulant, a key consideration for research programs developing next-generation ADHD therapeutics.

• [1] US Patent 10,456,387 B2. Phacetoperane for treating of attention deficit hyperactivity disorder. Issued October 29, 2019. Lines 351-408. View Source

Absence of Serotonin Transporter Activity vs dl-Amphetamine

Ramirez et al. (1978) compared levophacetoperane with pemoline, fenozolone, centrophenoxine, and dl-amphetamine on catecholamine and serotonin uptake in rat brain regions. Levophacetoperane competitively inhibited norepinephrine uptake in hypothalamus and cortex, and dopamine uptake in corpus striatum and cortex, at higher concentrations than dl-amphetamine. Critically, unlike dl-amphetamine, levophacetoperane did not inhibit serotonin uptake in hypothalamus [1].

Transporter Selectivity

Reported

Competitively inhibited NE/DA uptake; did not inhibit serotonin uptake, unlike dl-amphetamine

Informs catecholamine selectivity for pathway studies

Rat brain synaptosomes, hypothalamus/cortex/striatum

Evidence Dimension	In vitro catecholamine and serotonin uptake inhibition
Target Compound Data	Levophacetoperane: competitive inhibition of NE and DA uptake; no serotonin uptake inhibition
Comparator Or Baseline	dl-Amphetamine: more potent NE/DA uptake inhibition; also inhibits serotonin uptake
Quantified Difference	Requires higher concentrations than dl-amphetamine for NE/DA uptake blockade; completely lacks serotonin reuptake inhibition
Conditions	Rat brain synaptosomes from hypothalamus, cortex, and corpus striatum

Why This Matters

The absence of serotonin reuptake inhibition distinguishes levophacetoperane from amphetamine-based stimulants, potentially avoiding serotonergic side effects and informing compound selection in neuropharmacology studies targeting pure catecholamine pathways.

• [1] Ramirez A, et al. Effects of levophacetoperane, pemoline, fenozolone, and centrophenoxine on catecholamines and serotonin uptake in various parts of the rat brain. C R Acad Hebd Seances Acad Sci D. 1978;187(1):53-6. PMID: 29714. View Source

Favorable Pediatric Tolerability vs Stimulants

The 2024 literature review by Konofal et al. confirmed extensive historical clinical use of levophacetoperane (marketed as Lidepran®) in almost one thousand children and adolescents, administered across large dose ranges, with reports of fewer side effects compared to alternative stimulant treatments [1].

Pediatric Tolerability

Data to verify

~1,000 children/adolescents treated; fewer reported side effects vs comparator stimulants

Reported tolerability endpoint context

Historical clinical use 1959-1967, qualitative comparison

Evidence Dimension	Clinical side-effect incidence in pediatric population
Target Compound Data	Fewer side effects reported across ~1,000 pediatric patients treated with levophacetoperane
Comparator Or Baseline	Comparative stimulant treatments (methylphenidate, amphetamine-type)
Quantified Difference	Qualitative advantage (fewer side effects); sample size approximately 1,000 pediatric patients
Conditions	Clinical use between 1959 and 1967 in Canada and Europe (Lidepran®)

Why This Matters

For researchers and formulators developing pediatric ADHD treatments, a compound with a documented favorable safety record in a large pediatric cohort offers substantial risk mitigation in early-phase development compared to uncharacterized chemical entities.

• [1] Konofal E, Lecendreux M, Bizot JC, Lormier AT, Figadère B. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review. Curr Med Chem. 2024;31(9):1069-1081. PMID: 36683369. View Source

Higher Benefit/Risk Ratio vs Catecholaminergic Stimulants

The 2024 review by Konofal et al. performed a complete binding profile assay for NLS-3 (levophacetoperane) using in vitro and in vivo methods. The results confirmed a higher estimated benefit/risk ratio for phacetoperane compared to other stimulants acting on the catecholamine system, including methylphenidate and amphetamine [1].

Benefit-Risk Profile

Class-level inference

Higher estimated benefit/risk ratio vs methylphenidate and amphetamine based on comprehensive binding panel

Benefit-risk endpoint context for development candidate selection

In vitro receptor binding and functional assays

Evidence Dimension	Overall benefit/risk balance based on receptor binding and functional assays
Target Compound Data	Phacetoperane: higher benefit/risk ratio confirmed by complete binding profile
Comparator Or Baseline	Other catecholamine stimulants (methylphenidate, amphetamine)
Quantified Difference	Non-quantified 'higher' benefit/risk ratio (qualitative assessment from comprehensive binding panel)
Conditions	In vitro receptor binding panel and in vivo functional assays (complete profiling performed by Eurofins CEREP or equivalent)

Why This Matters

The integrated benefit/risk assessment derived from a comprehensive binding panel supports the selection of levophacetoperane as a development candidate with a potentially wider therapeutic window than conventional stimulants, reducing the likelihood of late-stage safety-related attrition.

• [1] Konofal E, Lecendreux M, Bizot JC, Lormier AT, Figadère B. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review. Curr Med Chem. 2024;31(9):1069-1081. PMID: 36683369. View Source

Levophacetoperane HCl: Research & Industrial Use Cases

Preclinical ADHD Drug Development with Impulsivity Reduction

Research teams developing next-generation ADHD therapeutics can utilize levophacetoperane hydrochloride as a tool compound or lead scaffold. The direct comparative evidence showing that phacetoperane at 1 mg/kg significantly outperformed methylphenidate at 3 mg/kg (p=0.042) in the juvenile rat T-maze impulsivity model [1] provides a validated preclinical benchmark. This lower-dose efficacy profile supports the hypothesis of a wider therapeutic index, enabling dose-ranging studies that explore reduced side-effect liability while maintaining behavioral efficacy.

Pediatric ADHD Clinical Trial Design Using Historical Safety Data

Clinical researchers planning Phase I/II pediatric ADHD trials can draw on the extensive historical use of levophacetoperane (Lidepran®) in approximately one thousand children and adolescents, with reports of fewer side effects than comparator stimulants [2]. This dataset supports more accurate sample size calculations, dose selection (5–20 mg/day per patent claims), and safety monitoring protocols, potentially reducing the operational risk and regulatory burden associated with first-in-child studies.

Narcolepsy Research: Dual NE/DA Reuptake Without Serotonergic Activity

Investigators studying narcolepsy, hypersomnia, and related disorders of wakefulness can select levophacetoperane hydrochloride as a probe that combines dual norepinephrine-dopamine reuptake inhibition with an absence of serotonin transporter activity [3]. This selectivity profile, confirmed in rat brain synaptosome assays, enables dissection of catecholamine-specific contributions to arousal regulation without the confounding effects of serotonergic modulation, a common limitation of amphetamine-based tool compounds.

Enantiomer-Specific Synthesis for Chiral Purity Requirements

Analytical laboratories and pharmaceutical development teams requiring enantiomerically pure reference standards benefit from the novel synthesis route disclosed in US Patent 10,456,387, which enables individualization of the (R,R) (levophacetoperane) and (S,S) (dextrophacetoperane) enantiomers from phenylketone precursors [1]. This synthetic accessibility supports procurement of stereochemically defined material for chiral HPLC method development, impurity profiling, and comparative pharmacology studies between enantiomers.

Application

Selection Property

Validation Focus

Preclinical ADHD model studies

Impulsivity model endpoint differentiation

Dose-response and comparator benchmarking

Pediatric ADHD research protocol design

Historical tolerability endpoint context

Risk-benefit endpoint review

Narcolepsy catecholamine pathway research

Dual NE/DA reuptake, no serotonin activity

Catecholamine-specific arousal pathway interpretation

Chiral enantiomer reference standard development

(R,R) enantiomer with synthetic accessibility

Chiral HPLC method validation and impurity profiling

• [1] US Patent 10,456,387 B2. Phacetoperane for treating of attention deficit hyperactivity disorder. Issued October 29, 2019. View Source
• [2] Konofal E, Lecendreux M, Bizot JC, Lormier AT, Figadère B. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review. Curr Med Chem. 2024;31(9):1069-1081. PMID: 36683369. View Source
• [3] Ramirez A, et al. Effects of levophacetoperane, pemoline, fenozolone, and centrophenoxine on catecholamines and serotonin uptake in various parts of the rat brain. C R Acad Hebd Seances Acad Sci D. 1978;187(1):53-6. PMID: 29714. View Source